Cas no 5972-76-9 (Octanoic acid, ammoniumsalt (1:1))

• Product Name: Octanoic acid, ammoniumsalt (1:1)
• CAS No: 5972-76-9
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 375299
• PubChem ID: 3014411
• Update Time: 2025-04-19

Octanoic acid, ammoniumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, ammoniumsalt (1:1)
• ammonium octanoate
• azanium,octanoate
• Ammonium caprylate
• 1INS5UE40F
• DTXSID9052264
• NS00081739
• azanium;octanoate
• SCHEMBL357567
• caprylic acid ammonium salt
• UNII-1INS5UE40F
• Octanoic acid, ammonium salt
• EINECS 227-765-5
• AMMONIUM CAPRYLATE [MI]
• 5972-76-9
• Q27252464
• OCTANOIC ACID, AMMONIUM SALT (1:1)

• Inchi： 1S/C8H16O2.H3N/c1-2-3-4-5-6-7-8(9)10;/h2-7H2,1H3,(H,9,10);1H3
• InChI Key： GEWYFWXMYWWLHW-UHFFFAOYSA-N
• SMILES： [O-]C(CCCCCCC)=O.[NH4+]

Computed Properties

• Exact Mass: 161.14167
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 83.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.0160 (rough estimate)
• Melting Point: 70-85°
• Boiling Point: 287.56°C (rough estimate)
• Refractive Index: 1.4476 (estimate)
• PSA: 76.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids